Cas no 57817-27-3 (8-Propyl Etodolac)

8-Propyl Etodolac structure
8-Propyl Etodolac structure
Product Name:8-Propyl Etodolac
CAS No:57817-27-3
MF:C18H23NO3
MW:301.380125284195
CID:947598
PubChem ID:323244
Update Time:2025-07-11

8-Propyl Etodolac Chemical and Physical Properties

Names and Identifiers

    • (1-ethyl-8-propyl-1,3,4,9-tetrahydropyrano[3,4-b]indol-1-yl)acetic acid
    • NSC282127
    • AC1L8876
    • NSC-282127
    • 2-(1-ethyl-8-propyl-4,9-dihydro-3H-pyrano[3,4-b]indol-1-yl)acetic acid
    • 8-Propyl Etodolac
    • (1-ethyl-8-propyl-1,3,4,9-tetrahydro-pyrano[3,4-b]indol-1-yl)-acetic acid
    • NSC 282127
    • 57817-27-3
    • Pyrano[3,4-b]indole-1-acetic acid, 1-ethyl-1,3,4,9-tetrahydro-8-propyl-
    • 1-Ethyl-1,3,4,9-tetrahydro-8-propyl-pyrano[3,4-b]indole-1-acetic Acid; NSC 282127; Etodolac Impurity E (EP); Etodolac EP Impurity E
    • AT37421
    • 2-(1-Ethyl-8-propyl-1,3,4,9-tetrahydropyrano[3,4-b]indol-1-yl)acetic acid
    • 8TP6S95KL7
    • [(1RS)-1-ethyl-8-propyl-1,3,4,9-tetrahydropyrano[3,4-b]indol-1-yl]acetic acid
    • Etodolac EP impurity E
    • 1-Ethyl-1,3,4,9-tetrahydro-8-propylpyrano[3,4-b]indole-1-acetic acid
    • DTXSID20314358
    • ETODOLAC IMPURITY E [EP IMPURITY]
    • SCHEMBL11667485
    • 2-(1-Ethyl-8-propyl-1,3,4,9-tetrahydropyrano[3,4-b]indol-1-yl)aceticacid
    • CHEMBL3275420
    • Inchi: 1S/C18H23NO3/c1-3-6-12-7-5-8-13-14-9-10-22-18(4-2,11-15(20)21)17(14)19-16(12)13/h5,7-8,19H,3-4,6,9-11H2,1-2H3,(H,20,21)
    • InChI Key: JDLOBSPHOCEVJI-UHFFFAOYSA-N
    • SMILES: O1CCC2C3C=CC=C(CCC)C=3NC=2C1(CC(=O)O)CC

Computed Properties

  • Exact Mass: 301.16789
  • Monoisotopic Mass: 301.16779360g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 413
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 62.3Ų

Experimental Properties

  • PSA: 62.32
  • LogP: 3.77310

8-Propyl Etodolac Pricemore >>

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